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Compound of Interest

Compound Name: Dimethoxydimethylsilane

Cat. No.: B074317 Get Quote

Dimethoxydimethylsilane (DMDMS), a versatile organosilicon compound, serves as a crucial

component in a variety of chemical syntheses and applications. This guide provides a detailed

overview of its core physical properties, offering valuable data for researchers, scientists, and

professionals in drug development and materials science.

Core Physical and Chemical Properties
Dimethoxydimethylsilane is a colorless, clear liquid with a characteristic alcohol-like odor. Its

chemical structure consists of a central silicon atom bonded to two methyl groups and two

methoxy groups, giving it the molecular formula C4H12O2Si.[1] This structure dictates its

physical characteristics and reactivity, particularly its sensitivity to moisture.[2] The compound

hydrolyzes in the presence of water, releasing methanol and forming reactive silanols that can

condense into siloxane polymers.[3][4]

Quantitative Physical Data
The following table summarizes the key physical properties of dimethoxydimethylsilane,

compiled from various sources to provide a comprehensive reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b074317?utm_src=pdf-interest
https://www.benchchem.com/product/b074317?utm_src=pdf-body
https://www.benchchem.com/product/b074317?utm_src=pdf-body
https://www.innospk.com/en/?news/grok-exploring-dimethoxydimethylsilane-properties-applications-and-manufacturing
https://store.p212121.com/dimethoxydimethylsilane/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3275414.htm
https://www.gelest.com/wp-content/uploads/product_msds/SID4123.0-msds.pdf
https://www.benchchem.com/product/b074317?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Units Conditions Citations

Molecular Weight 120.22 g/mol [1][2][5]

Appearance
Clear, colorless

liquid
- [1][6]

Density 0.864 to 0.88 g/mL at 25 °C [1][7]

Boiling Point 81 to 82 °C at 760 mmHg [2][8]

Melting Point -80 °C [2][8]

Flash Point -8 °C Closed Cup [2][4]

Refractive Index 1.369 to 1.371 - at 20 °C [2]

Vapor Pressure 89 mmHg at 25 °C

Viscosity 0.44 cSt at 20 °C [4]

Water Solubility Decomposes - [3]

Dielectric

Constant
3.66 - [3][8]

Experimental Protocols for Property Determination
The determination of the physical properties of chemical compounds like

dimethoxydimethylsilane relies on standardized, internationally recognized experimental

methods. These protocols ensure accuracy, reproducibility, and comparability of data across

different laboratories.

Boiling Point Determination
The boiling point is typically determined according to OECD Guideline 103. A common method

involves using a distillation apparatus where the liquid is heated, and the temperature at which

the vapor pressure equals the atmospheric pressure is recorded. For a substance like DMDMS

with a boiling point of 81-82°C, standard laboratory glassware under atmospheric pressure is

sufficient.[2]
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Density Measurement
Density is often measured using a pycnometer or a digital density meter, following protocols

similar to OECD Guideline 109. The method involves precisely measuring the mass of a known

volume of the substance at a controlled temperature, typically 25°C.[7]

Refractive Index Measurement
The refractive index, a measure of how light propagates through the substance, is determined

using a refractometer (e.g., an Abbé refractometer). This is performed according to OECD

Guideline 107. The measurement is taken at a specified temperature, usually 20°C, using a

specific wavelength of light (typically the sodium D-line, 589 nm).

Flash Point Determination
The flash point is a critical safety parameter indicating the lowest temperature at which vapors

will ignite with an ignition source. For a highly flammable liquid like DMDMS, a closed-cup

method such as the Pensky-Martens (ASTM D93) or a similar apparatus is used, as described

in OECD Guideline 102.[4]

Logical Workflow for Physical Property Analysis
The characterization of a chemical substance involves a logical sequence of analyses. The

following diagram illustrates a typical workflow for determining the key physical properties of a

liquid chemical such as dimethoxydimethylsilane.
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Workflow for Physical Property Determination of DMDMS

Obtain DMDMS Sample
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Step 1

Visual Inspection
(Color, State)
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Parallel Analysis

Measure Refractive Index
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Step 4 Step 4

Determine Flash Point
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Caption: Logical workflow for the experimental determination of key physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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